Cas no 6331-82-4 ( )

• Product name: &nbsp
• CAS No: 6331-82-4
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 959710
• PubChem ID: 235683

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-sulfanylidenepropanoic acid
• 3-(4-methoxyphenyl)-2-thioxopropanoic acid
• 3-(4-methoxy-phenyl)-2-thioxo-propionic acid
• 3-(4-Methoxy-phenyl)-2-thioxo-propionsaeure
• 4-Methoxy-phenylthioacetyl-ameisensaeure
• AC1L5UXK
• AC1Q5RMV
• AG-J-01327
• AR-1E7038
• CTK5B8618
• NSC37333
• DTXSID80284462
• NSC-37333
• 6331-82-4
•  

• Inchi： InChI=1S/C10H10O3S/c1-13-8-4-2-7(3-5-8)6-9(14)10(11)12/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： DXCRVNNWJNUFGK-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)CC(=S)C(=O)O

Computed Properties

• Exact Mass: 210.0351
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 46.53
• LogP: 1.69220